Cas no 1187228-24-5 (3-(furan-3-yl)piperidine)

• Product Name: 3-(furan-3-yl)piperidine
• CAS No: 1187228-24-5
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 6567168
• PubChem ID: 45073827
• Update Time: 2025-06-25

3-(furan-3-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(furan-3-yl)piperidine
• Piperidine, 3-(3-furanyl)-

• Inchi： 1S/C9H13NO/c1-2-8(6-10-4-1)9-3-5-11-7-9/h3,5,7-8,10H,1-2,4,6H2
• InChI Key： WTVMADPISUSMSZ-UHFFFAOYSA-N
• SMILES： N1CCCC(C2C=COC=2)C1

Experimental Properties

• Density: 1.011±0.06 g/cm3(Predicted)
• Boiling Point: 235.7±28.0 °C(Predicted)
• pka: 10.09±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(furan-3-yl)piperidine

3-(Furan-3-yl)Piperidine: A Comprehensive Overview

3-(Furan-3-yl)Piperidine, identified by the CAS registry number 1187228-24-5, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring—a six-membered saturated ring with one nitrogen atom—with a furan substituent at the third position. The furan moiety, a five-membered aromatic ring containing two double bonds and one oxygen atom, imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical and biological applications.

The synthesis of 3-(Furan-3-yl)Piperidine typically involves a combination of nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. For instance, researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate coupling reactions that yield high-purity samples of this compound. These developments are particularly relevant in the context of green chemistry, where minimizing waste and maximizing atom economy are paramount.

In terms of applications, 3-(Furan-3-yl)Piperidine has found utility in the development of bioactive molecules. Its structure lends itself well to modifications that can enhance pharmacokinetic properties, such as solubility and bioavailability. For example, studies have shown that derivatives of this compound exhibit potential as inhibitors of certain enzymes implicated in neurodegenerative diseases. One notable area of research involves its role as a ligand in metalloenzyme models, where it has demonstrated the ability to modulate enzyme activity through specific interactions with metal centers.

The pharmacological profile of 3-(Furan-3-yl)Piperidine is further enriched by its ability to act as a precursor for more complex molecules. By introducing additional functional groups or altering the substituents on the piperidine or furan rings, chemists can tailor the compound's properties for specific therapeutic applications. Recent studies have highlighted its potential in anticancer drug design, where it has been shown to induce apoptosis in certain cancer cell lines through mechanisms involving mitochondrial dysfunction.

Beyond its direct applications in drug discovery, 3-(Furan-3-yl)Piperidine serves as a valuable tool in chemical education and research. Its structure provides an excellent model for teaching concepts related to heterocyclic chemistry, including aromaticity, conjugation effects, and stereochemistry. Moreover, its reactivity under various reaction conditions makes it a useful substrate for exploring fundamental principles in organic synthesis.

In conclusion, 3-(Furan-3-yl)Piperidine, with its CAS number 1187228-24-5, stands out as a versatile and intriguing compound with diverse applications across multiple disciplines. As research continues to uncover new insights into its properties and potential uses, this molecule is poised to play an increasingly important role in both academic and industrial settings.